Cas no 82967-64-4 (2-Pentenoic acid, 4-bromo-3-methoxy-, ethyl ester)

• Product name: 2-Pentenoic acid, 4-bromo-3-methoxy-, ethyl ester
• CAS No: 82967-64-4
• MF: C₈H₁₃BrO₃
• MW: 237.091022253036
• CID: 679850
• PubChem ID: 53787831

2-Pentenoic acid, 4-bromo-3-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 4-bromo-3-methoxy-, ethyl ester
• ethyl 4-bromo-3-methoxypent-2-enoate
• ethyl 4-bromo-3-methoxy-2-pentenoate
• DTXSID00706671
• DZUKQXWEZVOKGI-UHFFFAOYSA-N
• 82967-64-4

• Inchi： InChI=1S/C8H13BrO3/c1-4-12-8(10)5-7(11-3)6(2)9/h5-6H,4H2,1-3H3
• InChI Key： DZUKQXWEZVOKGI-UHFFFAOYSA-N
• SMILES： CCOC(=O)C=C(C(C)Br)OC

Computed Properties

• Exact Mass: 236.005
• Monoisotopic Mass: 236.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 1.7